molecular formula C25H21O5PS2 B14577622 [Di(benzenesulfonyl)methylidene](diphenyl)-lambda~5~-phosphanol CAS No. 61368-85-2

[Di(benzenesulfonyl)methylidene](diphenyl)-lambda~5~-phosphanol

Cat. No.: B14577622
CAS No.: 61368-85-2
M. Wt: 496.5 g/mol
InChI Key: ZYVDIFBEGDJFER-UHFFFAOYSA-N
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Description

Di(benzenesulfonyl)methylidene-lambda~5~-phosphanol is a chemical compound with the molecular formula C25H21O5PS2 and a molecular weight of 496.545 g/mol It is known for its unique structure, which includes a phosphorus atom bonded to a diphenyl group and two benzenesulfonyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Di(benzenesulfonyl)methylidene-lambda~5~-phosphanol typically involves the reaction of benzenesulfonyl chloride with diphenylphosphine oxide under specific conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, to facilitate the formation of the desired product. The reaction mixture is then heated to a specific temperature to ensure complete conversion of the reactants to the product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

Di(benzenesulfonyl)methylidene-lambda~5~-phosphanol undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include sulfone derivatives, sulfide derivatives, and substituted phosphine oxides, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry

In chemistry, Di(benzenesulfonyl)methylidene-lambda~5~-phosphanol is used as a reagent in various organic synthesis reactions. Its unique structure allows it to participate in complex chemical transformations, making it valuable in the development of new synthetic methodologies .

Biology

In biological research, this compound is studied for its potential as a biochemical probe. Its ability to interact with specific biomolecules makes it useful in investigating biological pathways and mechanisms .

Medicine

In medicine, Di(benzenesulfonyl)methylidene-lambda~5~-phosphanol is explored for its potential therapeutic applications. Its unique chemical properties may enable it to act as a drug candidate for treating certain diseases .

Industry

In the industrial sector, this compound is used in the production of advanced materials and specialty chemicals. Its reactivity and stability make it suitable for various industrial applications .

Mechanism of Action

The mechanism of action of Di(benzenesulfonyl)methylidene-lambda~5~-phosphanol involves its interaction with specific molecular targets. The compound can bind to enzymes and proteins, altering their activity and function. This interaction is mediated by the sulfonyl and phosphine oxide groups, which can form covalent bonds with target molecules . The pathways involved in its mechanism of action include inhibition of enzyme activity and modulation of signaling pathways.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Di(benzenesulfonyl)methylidene-lambda~5~-phosphanol is unique due to its combination of sulfonyl and phosphine oxide groups, which confer distinct chemical and biological properties. This combination allows it to participate in a wider range of reactions and interactions compared to similar compounds .

Properties

CAS No.

61368-85-2

Molecular Formula

C25H21O5PS2

Molecular Weight

496.5 g/mol

IUPAC Name

bis(benzenesulfonyl)methylidene-hydroxy-diphenyl-λ5-phosphane

InChI

InChI=1S/C25H21O5PS2/c26-31(21-13-5-1-6-14-21,22-15-7-2-8-16-22)25(32(27,28)23-17-9-3-10-18-23)33(29,30)24-19-11-4-12-20-24/h1-20,26H

InChI Key

ZYVDIFBEGDJFER-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)P(=C(S(=O)(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3)(C4=CC=CC=C4)O

Origin of Product

United States

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